Cas no 3816-80-6 (H-Gly-beta-ala-NH2 hcl)

• Product Name: H-Gly-beta-ala-NH2 hcl
• CAS No: 3816-80-6
• MF: C₅H₁₂ClN₃O₂
• MW: 181.620679855347
• CID: 5067152
• Update Time: 2025-09-28

H-Gly-beta-ala-NH2 hcl Chemical and Physical Properties

Names and Identifiers

• H-GLY-BETA-ALA-NH2 HCL
• H-Gly-beta-ala-NH2 hcl

• Inchi： 1S/C5H11N3O2.ClH/c6-3-5(10)8-2-1-4(7)9;/h1-3,6H2,(H2,7,9)(H,8,10);1H
• InChI Key： HGNBHENATLPIGL-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)NCCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Topological Polar Surface Area: 98.2

Additional information on H-Gly-beta-ala-NH2 hcl

Comprehensive Overview of H-Gly-beta-ala-NH2 HCl (CAS No. 3816-80-6): Properties, Applications, and Market Insights

H-Gly-beta-ala-NH2 HCl (CAS No. 3816-80-6) is a specialized peptide derivative widely utilized in biochemical research and pharmaceutical development. This compound, also known as Glycyl-β-alaninamide hydrochloride, is a dipeptide featuring glycine (Gly) and β-alanine (β-ala) linked via an amide bond, with an additional amide group at the C-terminus. The hydrochloride (HCl) salt form enhances its solubility and stability, making it a preferred choice for laboratory applications.

The molecular structure of H-Gly-beta-ala-NH2 HCl contributes to its unique biochemical properties. With a molecular formula of C5H12ClN3O3 and a molecular weight of 197.62 g/mol, this compound exhibits excellent water solubility, which is critical for in vitro studies. Researchers often employ H-Gly-beta-ala-NH2 HCl as a building block in peptide synthesis, particularly in the development of novel therapeutic agents and bioactive peptides. Its role in modulating enzyme activity and protein interactions has garnered significant attention in recent years.

One of the most prominent applications of H-Gly-beta-ala-NH2 HCl is in the field of peptide-based drug discovery. As the pharmaceutical industry shifts toward targeted therapies, peptides like Glycyl-β-alaninamide hydrochloride are increasingly explored for their biocompatibility and specificity. Recent studies highlight its potential in designing enzyme inhibitors, antimicrobial peptides, and even nutraceuticals. The compound’s ability to mimic natural peptide sequences makes it invaluable for studying metabolic pathways and signal transduction mechanisms.

In addition to its pharmaceutical applications, H-Gly-beta-ala-NH2 HCl is also used in cosmetic and skincare formulations. The rise of cosmeceuticals—a blend of cosmetics and pharmaceuticals—has driven demand for bioactive peptides that promote skin health. Glycyl-β-alaninamide hydrochloride is known for its moisturizing and anti-aging properties, often incorporated into serums and creams to enhance collagen production and improve skin elasticity.

The global market for H-Gly-beta-ala-NH2 HCl is expanding, fueled by advancements in peptide synthesis technologies and increasing R&D investments. Key players in the biotechnology and pharmaceutical sectors are actively sourcing high-purity Glycyl-β-alaninamide hydrochloride to support innovative projects. Market analysts predict steady growth, particularly in North America and Asia-Pacific regions, where peptide therapeutics are gaining traction.

For researchers and manufacturers, quality control of H-Gly-beta-ala-NH2 HCl is paramount. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. Storage recommendations typically include keeping the compound in a cool, dry environment, protected from light and moisture to prevent degradation.

Frequently asked questions about H-Gly-beta-ala-NH2 HCl include its compatibility with other reagents, optimal storage conditions, and potential substitutes. Users also inquire about scalable synthesis methods and regulatory compliance for industrial use. Addressing these queries ensures that stakeholders can leverage Glycyl-β-alaninamide hydrochloride effectively in their workflows.

In summary, H-Gly-beta-ala-NH2 HCl (CAS No. 3816-80-6) is a versatile peptide derivative with broad applications in pharmaceuticals, cosmetics, and biochemical research. Its unique properties and growing market demand underscore its importance in modern science. As innovation in peptide chemistry continues, Glycyl-β-alaninamide hydrochloride is poised to play a pivotal role in next-generation therapeutic and cosmetic solutions.